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Compound of Interest

Compound Name: Thiophanate-Methyl

cat. No.: B132596

Proper disposal of Thiophanate-Methyl is critical for ensuring laboratory safety, protecting
human health, and preventing environmental contamination. As a substance suspected of
causing genetic defects and being very toxic to aquatic life with long-lasting effects, all handling
and disposal procedures must be conducted with strict adherence to safety protocols and
regulatory requirements[1]. Improper disposal of this pesticide is a violation of Federal Law[2]

[314].

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals, outlining the necessary steps for the safe and compliant
disposal of Thiophanate-Methyl waste.

Immediate Safety and Logistical Information

Before handling Thiophanate-Methyl for any purpose, including disposal, it is imperative to
have a clear plan and the necessary safety equipment.

o Hazard Classification: Thiophanate-Methyl is considered a hazardous substance[5]. When
discarded as a commercial chemical product or residue, it is classified by the EPA with waste
number U409[4][5][6].

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
impermeable gloves, safety goggles or other eye protection, and protective clothing[1][7]. In
situations where dust or aerosols may be generated, respiratory protection is necessary[7].

» Ventilation: Always handle Thiophanate-Methyl in a well-ventilated area or under a
chemical fume hood[1].
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e Avoid Contamination: Do not contaminate water, food, or feed during storage or disposal[1]

[2][8]. It is strictly forbidden to discharge Thiophanate-Methyl waste into sewer systems or

apply it directly to water bodies[1][3][9].

o Regulatory Consultation: If disposal instructions are unclear, contact your institution's

Environmental Health and Safety (EHS) department, your State Pesticide or Environmental
Control Agency, or the local EPA Regional Office for guidance[2][3][4][6].

Key Data for Disposal and Handling

The following table summarizes essential quantitative data regarding Thiophanate-Methyl's

toxicity and regulatory classifications.

Data Point Value Source(s)
Acute Toxicity
Oral LD50 (rat) >5,000 - 7,500 mg/kg [10][11]
Dermal LD50 (rat) >5,000 mg/kg [10]
Inhalation LC50 (rat, 4-hr) <2.04 mg/L [10]
Aquatic Toxicity
LC50 (Rainbow Trout, 96-hr) 7.8 -8.3 ppm [3118][11]
EC50 (Daphnia magna, 48-hr) 4.7 mg/L [7]
Regulatory Information
EPA Hazardous Waste
U409 [415116]1[12]
Number
CERCLA Reportable Quantity
10 pounds [61181[12]
(RQ)
UN Number (Transport) 3077 [3B1[4][11]
9 (Miscellaneous dangerous
Transport Hazard Class ] [31[4][11]
substances and articles)
Packing Group 1] [B][4][11]
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Disposal Workflow

The logical flow for determining the proper disposal procedure for various types of
Thiophanate-Methyl waste is outlined below.

Waste Generation
(Thiophanate-Methyl)

'

Identify Waste Type

Liquid Container

Solid Waste
(Unused/Expired Product)

Liquid Waste

Spill Cleanup Material

Empty Containers

(Solutions, Rinsate)

Collect in a suitable, Collect in a suitable, Absorb with inert material. Decontaminate Container
closed, labeled container. closed, labeled container. Collect in a closed, labeled container. (e.g., Triple Rinse)

Offer for Recycling or

Dispose of at an Approved
Hazardous Waste Facility

< Dispose in Sanitary Landfill
(after puncturing)

Click to download full resolution via product page

Caption: Workflow for Thiophanate-Methyl Waste Disposal.

Experimental Protocol: Disposal of Contaminated
Labware and Aqueous Solutions
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This protocol provides a step-by-step methodology for a common laboratory scenario requiring
the disposal of Thiophanate-Methyl waste.

Objective: To safely collect and dispose of Thiophanate-Methyl contaminated materials (e.g.,
pipette tips, glassware) and dilute aqueous solutions from a laboratory experiment.

Materials:

Designated hazardous waste container (leak-proof, with a secure lid, appropriately labeled
for Thiophanate-Methyl waste).

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves.

Inert absorbent material (e.g., vermiculite, sand) for spill management.

pH paper (if neutralization is required by institutional protocols).

Procedure:

e Preparation and PPE:

o Designate a specific area within a chemical fume hood for waste collection.

o Don all required PPE (goggles, gloves, lab coat) before handling any waste.[1]

o Ensure the hazardous waste container is properly labeled with "Hazardous Waste,"
"Thiophanate-Methyl," and other information required by your institution.

e Collection of Solid Waste:

o Carefully place all contaminated disposable solid items, such as pipette tips, contaminated
gloves, and absorbent paper, directly into the designated hazardous waste container.

o Avoid creating dust when handling solid forms of the chemical or contaminated items.[1][3]

e Collection of Liquid Waste:
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o Pour all aqueous solutions containing Thiophanate-Methyl directly into the designated
liquid hazardous waste container. Do not mix with other waste streams unless permitted
by your EHS department.

o For rinsing non-disposable labware (e.g., beakers, flasks), perform a "triple rinse".[4][8][9]

o First Rinse: Rinse the glassware with a small amount of appropriate solvent (as
determined by your protocol, often water for agueous solutions). Pour this first rinsate into
the hazardous waste container.

o Subsequent Rinses: Repeat the rinsing process two more times, collecting all rinsate in
the hazardous waste container.[9] This ensures the glassware is decontaminated and the
hazardous material is captured.

» Container Management:
o Keep the hazardous waste container securely closed when not in use.[1]

o Store the container in a designated, cool, dry, and well-ventilated secondary containment
area, away from incompatible materials like strong acids, bases, and oxidizing agents.[1]

[8]
» Final Disposal:

o Once the waste container is full, arrange for pickup by your institution's EHS or a licensed
chemical waste disposal contractor.

o The waste will be transported to an approved treatment and disposal facility for final
disposition, likely via controlled incineration or another approved method.[1][8]

o Decontamination and Cleanup:
o Wipe down the work area with soap and water.[7]

o Remove PPE and wash hands thoroughly with soap and water after completing the
procedure.[4][12] Contaminated work clothing should not be allowed out of the workplace
and must be decontaminated before reuse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b132596?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/thiophanate-methyl.pdf
https://gcrec.ifas.ufl.edu/static/docs/pdf/strawberry-pathology/Fung-label/2008/ThiophanateMethyl-85WDG.pdf
https://assets.greenbook.net/13-38-15-20-11-2017-T-Methyl-70WSB-SDS-v1.2-1.pdf
https://assets.greenbook.net/06-00-27-28-11-2022-sds_systec_wdg.pdf
https://datasheets.scbt.com/sc-251236.pdf
http://www.cdms.net/ldat/mp99K002.pdf
https://growshop.co.il/wp-content/uploads/2023/03/Topaz-MSDS.pdf
https://www.albaugh.com/docs/unitedstateslibraries/productfiles/t-methyl-4.5l-st-safety-data-sheet-.pdf?sfvrsn=c2d55677_1
https://www.chemrobotics.com/agropat/pdf/gsda/docs/1_87373-76USEPA.pdf
http://www.cdms.net/ldat/mp3NA001.pdf
https://www.agrowallied.in/wp-content/themes/agrowallied/img/pdfs/Thiophenate-Methyl-97-TC.pdf
https://www.domyown.com/msds/LESCOTSTORMFLOWABLEFUNGICIDEMSDS.pdf
https://www.benchchem.com/product/b132596#thiophanate-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b132596#thiophanate-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b132596#thiophanate-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b132596#thiophanate-methyl-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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